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Introduction: p-((p-(Phenylazo)phenyl)azo)phenol, also known by synonyms such as

Disperse Yellow 23 and C.I. 26070, is a synthetic organic compound belonging to the azo dye

class.[1][2][3] Characterized by its C₁₈H₁₄N₄O molecular formula and two azo (-N=N-)

functional groups, this compound exhibits a distinct yellow color.[1] Its applications span

various scientific and industrial fields, primarily driven by its chromophoric and light-sensitive

properties. This guide provides a comparative overview of its primary uses, supported by

available data and experimental protocols, and contrasts its performance with other relevant

azo dyes.

Application as an Industrial Dye
The most prominent application of p-((p-(Phenylazo)phenyl)azo)phenol is in the textile

industry as a disperse dye for synthetic fibers.[1] Its vibrant color, stability, and good fastness

properties make it suitable for dyeing materials where other water-soluble dyes may be

ineffective.[1]

Comparison with Alternatives: Compared to other azo dyes like Sudan Red 7B, which is also

used in textiles for its vibrant red coloration, Disperse Yellow 23 provides a different chromatic

range.[4] The choice between these dyes is dictated by the desired color and the specific type

of synthetic fiber being treated. The stability and dyeing properties of p-((p-
(Phenylazo)phenyl)azo)phenol are central to its utility in this sector.[1]
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Application in Analytical Chemistry
In the field of analytical chemistry, p-((p-(Phenylazo)phenyl)azo)phenol serves as a crucial

reference standard for the analysis of azo compounds.[1][2] Due to its well-defined properties

and commercial availability, it is employed in methods like liquid chromatography-mass

spectrometry (LC-MS) to identify and quantify other azo dyes in various samples.[1]

This application is particularly relevant in food safety, where regulations ban certain azo dyes,

such as Sudan I, II, III, and IV, due to their classification as potential carcinogens.[5][6]

Analytical methods are therefore essential for detecting their illegal presence in food products

like chili powder, sauces, and spices.[6][7]

Comparative Analytical Performance: The performance of analytical methods for detecting azo

dyes is critical. While specific quantitative data for p-((p-(Phenylazo)phenyl)azo)phenol as an

analyte is not detailed in the provided results, data for the detection of banned Sudan dyes

using HPLC with a photodiode array detector provides a benchmark for the sensitivity of these

methods.

Dye Analyte Matrix

Limit of
Detection
(LOD)
(mg/kg)

Limit of
Quantificati
on (LOQ)
(mg/kg)

Overall
Recovery
(%)

Reference

Sudan I, II,

III, IV
Sauces 0.2 - 0.5 0.4 - 1 51 - 86 [7]

Sudan I, II,

III, IV

Powdered

Spices
1.5 - 2 3 - 4 89 - 100 [7]

Experimental Protocol: HPLC-Photodiode Array Detection of Azo Dyes A common methodology

for the determination of Sudan dyes in food products involves the following steps:[7]

Extraction: The dye is extracted from the sample matrix (e.g., chili- or curry-based sauces)

using a solvent such as acetonitrile.

Chromatographic Separation: The extract is analyzed by high-performance liquid

chromatography (HPLC). A reverse-phase C₁₈ column is typically used for separation.
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Mobile Phase: An isocratic mobile phase, consisting of a mixture of acetonitrile and water, is

used to elute the compounds.

Detection: A photodiode array (PDA) detector is used to identify and quantify the dyes based

on their characteristic absorption spectra.

Analytical Workflow Diagram:
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Step 1: First Diazotization & Coupling

Step 2: Second Diazotization & Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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